2-Fluoro-5-nitrobenzonitrile

• IUPAC Name: 2-fluoro-5-nitrobenzonitrile
• InChI: InChI=1S/C7H3FN2O2/c8-7-2-1-6(10(11)12)3-5(7)4-9/h1-3H
• InChI Key: YLACBMHBZVYOAP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1[N+](=O)[O-])C#N)F
• Molecular Formula: C7H3FN2O2
• DSSTOX Substance ID: DTXSID20334011
• Molecular Weight: 166.11 g/mol
• CAS RN: 17417-09-3

Description

2-Fluoro-5-nitrobenzonitrile is a benzene derivative with a fluorine, a nitrile, and a nitro electron withdrawing groups. The triple-substituted 2-fluoro-5-nitrobenzonitrile is an ideal scaffold for molecular design. Each substituent has different reactivities, thus no protective group is required.

Synthesis Analysis

2-Fluoro-5-nitrobenzonitrile can be prepared from 2-fluorobenzonitrile via nitration. It may be used in the preparation of 2-fluoro-5-aminobenzonitrile, ethyl 3-amino-5-nitro-benzo[b]thiophene-2-carboxylate, and 1-methyl-5-nitro-1H-indazol-3-ylamine.

Molecular Structure Analysis

The molecular formula of 2-Fluoro-5-nitrobenzonitrile is C7H3FN2O2. Its average mass is 166.109 Da and its monoisotopic mass is 166.017853 Da. The IUPAC name for this compound is 2-fluoro-5-nitrobenzonitrile.

Chemical Reactions Analysis

2-Fluoro-5-nitrobenzoic acid, a related compound, is reported to react with an aldehyde, isonitrile, and a primary amine tethered to a Boc-protected internal amino or hydroxyl nucleophile, to afford the Ugi product.

Physical And Chemical Properties Analysis

2-Fluoro-5-nitrobenzonitrile has a melting point of 76-80 °C. It is a white to off-white powder. The compound has a topological polar surface area of 69.6 Ų.

Scientific Research Applications

C7H3FN2O2\text{C}_7\text{H}_3\text{FN}_2\text{O}_2C7​H3​FN2​O2​

, features a benzene ring substituted with fluorine, a nitrile group, and a nitro group. Its unique combination of functional groups makes it an intriguing scaffold for various applications. Below, I’ve detailed six distinct fields where this compound finds relevance:

Medicinal Chemistry and Drug Development

2-Fluoro-5-nitrobenzonitrile serves as a valuable building block in the synthesis of pharmaceutical compounds. Researchers have utilized it to create novel drug candidates with potential therapeutic effects. For instance, it has been employed in the preparation of:

• . Factor Xa inhibitors play a crucial role in anticoagulant therapy.

Safety and Hazards

The compound has several hazard statements: H302 + H312 + H332 - H315 - H319 - H335. This indicates that it can be harmful if swallowed, in contact with skin, or if inhaled. It can cause skin and eye irritation and may cause respiratory irritation.

Mechanism of Action

Target of Action

2-Fluoro-5-nitrobenzonitrile is a benzene derivative with a fluorine, a nitrile, and a nitro electron withdrawing groups It’s known that each substituent has different reactivities, making it an ideal scaffold for molecular design .

Mode of Action

It’s known that the compound’s triple-substituted structure allows for different reactivities, which means it can interact with its targets in various ways .

Biochemical Pathways

It’s known that the compound can be used to synthesize anti-tumor benzothiophene derivatives, suggesting it may affect pathways related to cell proliferation .

Result of Action

It’s known that the compound can be used to synthesize anti-tumor benzothiophene derivatives , suggesting it may have anti-proliferative effects.

Action Environment

It’s known that the compound’s triple-substituted structure allows for different reactivities, suggesting that its action may be influenced by the chemical environment .

Synthesis routes and methods I

Procedure details

A mixture of 70% nitric acid and concentrated sulfuric acid (1:1, 30 mL) is added dropwise over 30 min to a solution of 2-fluorobenzonitrile (12.11 g, 0.10 mol) in concentrated sulfuric acid (50 mL), stirred under N2 at 0° C. After a further 3 h at 0° C. the yellow solution is poured onto ice (400 g), and the solid is collected by Buchner filtration, rinsed with water (4×50 mL), and dried in vacuo to give 2-fluoro-5-nitrobenzonitrile (15.43 g, 93%) as a pale yellow crystalline solid. 1H NMR (CDCl3) δ8.56 (1H, dd, J=2.8, 5.5 Hz), 8.51 (1H, ddd, J=2.8, 4.4, 9.1 Hz), 7.44 (1H, dd, J=7.8, 9.0 Hz).

Synthesis routes and methods II

Procedure details

A mixture of 70% nitric acid and concentrated sulfuric acid (1:1, 30 mL) is added dropwise over 30 min to a solution of 2-fluorobenzonitrile (12.11 g, 0.10 mol) in concentrated sulfuric acid (50 mL), stirred under N2 at 0° C. After a further 3h at 0° C. the yellow solution is poured onto ice (400 g), and the solid is collected by Buchner filtration, rinsed with water (4×50 mL), and dried in vacuo to give 2-fluoro-5-nitrobenzonitrile (15.43 g, 93%) as a pale yellow crystalline solid. 1H NMR (CDCl3) δ8.56 (1H, dd, J=2.8, 5.5 Hz), 8.51 (1H, ddd, J=2.8, 4.4, 9.1 Hz), 7.44 (1H, dd, J=7.8, 9.0 Hz).

Q & A

Q1: Why is 2-fluoro-5-nitrobenzonitrile considered an analogue of 1-fluoro-2,4-dinitrobenzene? What implications does this have on its reactivity?

A1: 2-Fluoro-5-nitrobenzonitrile is considered an analogue of 1-fluoro-2,4-dinitrobenzene because the 2-nitro group in the latter is replaced by a cyano group in the former []. Both compounds share a similar structure with a fluorine atom and a nitro group on a benzene ring. This structural similarity suggests that 2-fluoro-5-nitrobenzonitrile might exhibit reactivity comparable to 1-fluoro-2,4-dinitrobenzene in reactions involving nucleophilic aromatic substitution. The presence of the electron-withdrawing cyano and nitro groups activates the ring towards nucleophilic attack.

Q2: How does the chemical structure of 2-fluoro-5-nitrobenzonitrile provide insights into the conformation of its derivatives?

A2: Analysis of proton magnetic resonance (PMR) spectra of N-(2-cyano-4-nitrophenyl) derivatives, synthesized by reacting 2-fluoro-5-nitrobenzonitrile with various amines and other nitrogen-containing compounds, provides valuable information about their conformation []. By comparing these spectra with those of corresponding N-(2,4-dinitrophenyl) derivatives, researchers found evidence to suggest that the ortho nitro group in the latter derivatives is rotated out of the plane of the aromatic nucleus []. This suggests that the steric hindrance caused by the nitro group in the ortho position influences the molecule's preferred conformation.

Q3: Does the tautomeric form of a catalyst influence its effectiveness in reactions involving 2-fluoro-5-nitrobenzonitrile?

A3: Research indicates that both lactam and lactim tautomers can effectively catalyze reactions involving 2-fluoro-5-nitrobenzonitrile []. This conclusion stems from a study investigating the catalytic activity of 3-ethylaminocarbonyl-2(1H)-pyridone (primarily in lactam form) and 3-ethoxycarbonyl-2(1H)-pyridone (existing in both lactim and lactam forms) in the aromatic nucleophilic substitution of fluoride by piperidine in 2-fluoro-5-nitrobenzonitrile []. Despite their distinct tautomeric preferences, both compounds displayed comparable catalytic efficiencies, implying that the specific tautomeric form might not be the determining factor for catalytic activity in this specific reaction.